Cas no 53966-46-4 (1H-Imidazole-5-ethanamine,N,4-dimethyl-)

• Product Name: 1H-Imidazole-5-ethanamine,N,4-dimethyl-
• CAS No: 53966-46-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 373142
• PubChem ID: 104662
• Update Time: 2025-04-19

1H-Imidazole-5-ethanamine,N,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,N,4-dimethyl-
• 1H-Imidazole-4-ethanamine, N,5-dimethyl-
• 5,N'-dimethylhistamine
• N-Methyl-2-(4-methyl-1H-imidazol-5-yl)ethan-1-amine
• RLRXYCOJGGRMQS-UHFFFAOYSA-N
• DTXSID60968778
• N,5-Dimethyl-1H-imidazole-4-ethanamine
• EN300-1809816
• 5-Methyl-N-methylhistamine
• methyl[2-(4-methyl-1H-imidazol-5-yl)ethyl]amine
• N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine #
• N'(Me),5(Me)Histamine
• CHEMBL3305398
• AKOS006352531
• N-methyl-2-(5-methyl-4-imidazolyl)ethyl-amine
• N-Methyl-2-(5-methyl-1H-imidazol-4-yl)ethanamine
• 53966-46-4

• Inchi： 1S/C7H13N3/c1-6-7(3-4-8-2)10-5-9-6/h5,8H,3-4H2,1-2H3,(H,9,10)
• InChI Key： RLRXYCOJGGRMQS-UHFFFAOYSA-N
• SMILES： N1C=NC(=C1C)CCNC

Computed Properties

• Exact Mass: 139.11109
• Monoisotopic Mass: 139.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 0.3

Experimental Properties

• Density: 1.028
• Boiling Point: 328.6°Cat760mmHg
• Flash Point: 152.5°C
• Refractive Index: 1.523
• PSA: 40.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines